N-(3-chlorophenyl)-2-((1-cyclopentyl-1H-imidazol-2-yl)thio)acetamide

• Molecular Formula: C16H18ClN3OS
• Molecular Weight: 335.9 g/mol
• IUPAC Name: N-(3-chlorophenyl)-2-(1-cyclopentylimidazol-2-yl)sulfanylacetamide
• InChI: InChI=1S/C16H18ClN3OS/c17-12-4-3-5-13(10-12)19-15(21)11-22-16-18-8-9-20(16)14-6-1-2-7-14/h3-5,8-10,14H,1-2,6-7,11H2,(H,19,21)
• InChI Key: RXHUGHSYSFWJGE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C=CN=C2SCC(=O)NC3=CC(=CC=C3)Cl

Description

N-(3-chlorophenyl)-2-((1-cyclopentyl-1H-imidazol-2-yl)thio)acetamide is a synthetic organic compound that belongs to the class of imidazole derivatives. These compounds are known for their diverse biological activities and applications in various fields such as medicinal chemistry, agriculture, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-chlorophenyl)-2-((1-cyclopentyl-1H-imidazol-2-yl)thio)acetamide typically involves the following steps:

Formation of the imidazole ring: This can be achieved by reacting a suitable precursor with an appropriate reagent under controlled conditions.

Thioether formation: The imidazole derivative is then reacted with a thiol compound to form the thioether linkage.

Acetamide formation:

Industrial Production Methods

Industrial production methods for such compounds often involve optimization of the above synthetic routes to achieve high yields and purity. This may include the use of catalysts, solvents, and specific reaction conditions to enhance the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions

N-(3-chlorophenyl)-2-((1-cyclopentyl-1H-imidazol-2-yl)thio)acetamide can undergo various chemical reactions, including:

Oxidation: This reaction can lead to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding thiol or amine derivatives.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the chlorophenyl or imidazole moieties.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are often employed under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or amines.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Potential use as a biochemical probe or inhibitor in enzymatic studies.

Medicine: Possible applications in drug discovery and development, particularly for targeting specific biological pathways.

Industry: Use in the development of new materials or as an intermediate in the synthesis of agrochemicals.

Mechanism of Action

The mechanism of action of N-(3-chlorophenyl)-2-((1-cyclopentyl-1H-imidazol-2-yl)thio)acetamide would depend on its specific interactions with molecular targets. This could involve binding to enzymes, receptors, or other proteins, leading to modulation of biological pathways. Detailed studies would be required to elucidate the exact mechanism and molecular targets involved.

Comparison with Similar Compounds

Similar Compounds

N-(3-chlorophenyl)-2-((1-cyclopentyl-1H-imidazol-2-yl)thio)acetamide: can be compared with other imidazole derivatives such as:

Uniqueness

The uniqueness of This compound lies in its specific structural features, such as the cyclopentyl group and the thioether linkage, which may confer distinct biological activities and chemical properties compared to other similar compounds.